N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
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Overview
Description
The compound contains a benzo[d][1,3]dioxol-5-yl moiety, which is a common structure in many organic compounds . It also contains a 4-nitrophenyl group and an imidazole ring, both of which are common in various pharmaceuticals and biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of multiple aromatic rings and a thioacetamide group. The exact structure would depend on the specific arrangement of these groups .Scientific Research Applications
Antibacterial Properties
Research indicates that derivatives of N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide have been synthesized and shown to possess significant antibacterial activity. These derivatives include compounds such as 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and similar compounds, which have been tested and found to exhibit substantial antibacterial properties (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Antioxidant and Anti-inflammatory Activities
A series of novel acetamide derivatives, including N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides, have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some compounds in this series have demonstrated good efficacy in DPPH radical scavenging and other antioxidant assays, as well as possessing excellent anti-inflammatory activity (Koppireddi et al., 2013).
Anticancer Activity
Some studies have focused on the synthesis of this compound derivatives with potential anticancer activity. These derivatives have been tested against various cancer cell lines, with some showing considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Activity
The antimicrobial activity of certain derivatives has also been a subject of research. For instance, derivatives such as 2-((4-(1H-benzo[d]imidazol-2-yl)-6-(2-ethylcyclopentyl) pyrimidin-2-yl)thio)-N-methylacetamide have been synthesized and shown to possess antimicrobial action, demonstrating effectiveness against both bacterial and fungal infections (Ch, 2022).
Antioxidant Properties for Base Oil
In the context of industrial applications, some benzimidazole derivatives, such as those related to this compound, have been studied as antioxidants for base stock in oils. These studies involve the structural elucidation of compounds and their efficacy in enhancing the oxidation stability of oils (Basta et al., 2017).
Future Directions
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O5S/c23-17(20-12-1-6-15-16(9-12)27-11-26-15)10-28-18-19-7-8-21(18)13-2-4-14(5-3-13)22(24)25/h1-9H,10-11H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYOUTFYCAJVBET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NC=CN3C4=CC=C(C=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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